Cas no 2137450-22-5 (3-[(2-Methylpropyl)amino]piperidin-4-ol)

• Product Name: 3-[(2-Methylpropyl)amino]piperidin-4-ol
• CAS No: 2137450-22-5
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6381292
• PubChem ID: 137703380
• Update Time: 2025-06-09

3-[(2-Methylpropyl)amino]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2137450-22-5
• EN300-718494
• 3-[(2-methylpropyl)amino]piperidin-4-ol
• 3-[(2-Methylpropyl)amino]piperidin-4-ol

• Inchi： 1S/C9H20N2O/c1-7(2)5-11-8-6-10-4-3-9(8)12/h7-12H,3-6H2,1-2H3
• InChI Key： GTLULMIWCQCLPK-UHFFFAOYSA-N
• SMILES： OC1CCNCC1NCC(C)C

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.3Ų

Additional information on 3-[(2-Methylpropyl)amino]piperidin-4-ol

Professional Introduction to 3-[(2-Methylpropyl)amino]piperidin-4-ol (CAS No. 2137450-22-5)

3-[(2-Methylpropyl)amino]piperidin-4-ol, with the chemical identifier CAS No. 2137450-22-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This piperidine derivative features a unique structural configuration that makes it a promising candidate for various therapeutic applications. The compound's molecular structure, characterized by a piperidine ring substituted with an amino group at the 3-position and a (2-methylpropyl)amino group at the 4-position, contributes to its distinctive chemical properties and potential biological activities.

The synthesis of 3-[(2-Methylpropyl)amino]piperidin-4-ol involves meticulous chemical processes that ensure high purity and yield. The reaction pathway typically involves the nucleophilic substitution of a halogenated piperidine derivative with an appropriate amine precursor, followed by purification steps to isolate the desired product. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are often employed to optimize the reaction conditions and minimize side products.

Recent studies have highlighted the potential of piperidine derivatives in drug discovery, particularly due to their ability to modulate biological targets effectively. The presence of the amino groups in 3-[(2-Methylpropyl)amino]piperidin-4-ol enhances its solubility and bioavailability, making it a suitable candidate for oral administration. Furthermore, the steric hindrance provided by the (2-methylpropyl)amino group can influence binding affinity to biological targets, offering a tunable scaffold for designing novel pharmacophores.

In the realm of medicinal chemistry, 3-[(2-Methylpropyl)amino]piperidin-4-ol has been explored for its potential role in treating various diseases. For instance, its structural motif is reminiscent of several FDA-approved drugs that target central nervous system disorders. Preclinical studies have suggested that this compound may exhibit neuroprotective properties, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is also an attractive feature for developing treatments for neurological disorders.

The pharmacokinetic profile of 3-[(2-Methylpropyl)amino]piperidin-4-ol is another area of interest. Initial pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further research is needed to optimize its pharmacokinetic properties and reduce any potential toxicity. Metabolic studies have revealed that the compound undergoes biotransformation via cytochrome P450 enzymes, which is a critical consideration for drug development to avoid adverse drug interactions.

The role of computational chemistry in understanding the behavior of 3-[(2-Methylpropyl)amino]piperidin-4-ol cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into its mechanism of action. These computational studies have helped researchers design analogs with improved efficacy and reduced side effects. Additionally, virtual screening methods have been used to identify potential drug candidates based on structural similarity to known active compounds.

In conclusion, 3-[(2-Methylpropyl)amino]piperidin-4-ol (CAS No. 2137450-22-5) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs.